Cas no 1281124-76-2 ((2S)-N-{[4-(3-fluorophenyl)oxan-4-yl]methyl}-1-(prop-2-yn-1-yl)pyrrolidine-2-carboxamide)

• Product Name: (2S)-N-{[4-(3-fluorophenyl)oxan-4-yl]methyl}-1-(prop-2-yn-1-yl)pyrrolidine-2-carboxamide
• CAS No: 1281124-76-2
• MF: C₂₀H₂₅FN₂O₂
• MW: 344.423108816147
• CID: 5919883
• PubChem ID: 53547482
• Update Time: 2025-07-15

(2S)-N-{[4-(3-fluorophenyl)oxan-4-yl]methyl}-1-(prop-2-yn-1-yl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1143344123
• AKOS034793003
• (2S)-N-{[4-(3-fluorophenyl)oxan-4-yl]methyl}-1-(prop-2-yn-1-yl)pyrrolidine-2-carboxamide
• (2S)-N-[[4-(3-fluorophenyl)oxan-4-yl]methyl]-1-prop-2-ynylpyrrolidine-2-carboxamide
• EN300-26622861
• 1281124-76-2

• Inchi： 1S/C20H25FN2O2/c1-2-10-23-11-4-7-18(23)19(24)22-15-20(8-12-25-13-9-20)16-5-3-6-17(21)14-16/h1,3,5-6,14,18H,4,7-13,15H2,(H,22,24)/t18-/m0/s1
• InChI Key： ZRYFJSBJONQIHB-SFHVURJKSA-N
• SMILES： FC1=CC=CC(=C1)C1(CNC([C@@H]2CCCN2CC#C)=O)CCOCC1

Computed Properties

• Exact Mass: 344.19000621g/mol
• Monoisotopic Mass: 344.19000621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6Ų

Additional information on (2S)-N-{[4-(3-fluorophenyl)oxan-4-yl]methyl}-1-(prop-2-yn-1-yl)pyrrolidine-2-carboxamide

Introduction to Compound with CAS No 1281124-76-2 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 1281124-76-2 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research. Its systematic name, (2S)-N-{[4-(3-fluorophenyl)oxan-4-yl]methyl}-1-(prop-2-yn-1-yl)pyrrolidine-2-carboxamide, reflects its complex structural features and potential biological activities. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical properties, synthetic pathways, and most notably, its emerging applications in contemporary medicinal chemistry.

At the heart of this compound's structure lies a pyrrolidine core, which is a common motif in many bioactive molecules. Pyrrolidine derivatives are known for their versatility in drug design due to their ability to mimic natural amino acid scaffolds and interact with various biological targets. The presence of a propargyl group (-C≡CH) at the 1-position and a fluorophenyl moiety at the 4-position of the oxane ring further enhances its structural complexity and potential pharmacological properties.

The fluorine atom in the fluorophenyl group is particularly noteworthy, as fluorine substitution can significantly influence a molecule's metabolic stability, binding affinity, and overall bioavailability. In recent years, there has been a surge in the use of fluorinated compounds in drug development due to their improved pharmacokinetic profiles. For instance, fluoroquinolones and other fluorinated antibiotics have demonstrated enhanced efficacy and resistance profiles compared to their non-fluorinated counterparts.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The key step in the synthesis is the formation of the pyrrolidine ring, which can be achieved through various cyclocondensation reactions. Once the pyrrolidine core is established, functionalization at the 2-position with an amide group introduces additional biological relevance. The amide bond is a crucial pharmacophore in many drugs, capable of forming hydrogen bonds with biological targets, thereby enhancing binding affinity.

One of the most exciting aspects of this compound is its potential application in the development of novel therapeutic agents. Recent studies have shown that pyrrolidine derivatives can serve as scaffolds for inhibiting various enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. The specific arrangement of atoms in this compound may enable it to interact with these targets in a unique manner, potentially leading to new treatment strategies.

In particular, the propargyl group attached to the pyrrolidine ring opens up possibilities for further chemical modifications through reactions such as Sonogashira coupling or click chemistry. These reactions allow for the introduction of additional functional groups or even other heterocyclic structures, expanding the compound's therapeutic potential. For example, linking this compound to another bioactive molecule could create a hybrid entity with synergistic effects on multiple disease pathways.

The role of computational chemistry and molecular modeling has been instrumental in understanding the binding interactions of this compound with biological targets. Advanced computational methods can predict how this molecule might interact with proteins or enzymes at an atomic level, providing valuable insights into its mechanism of action. These predictions can then guide experimental efforts, optimizing lead compounds for clinical development.

Moreover, green chemistry principles have been increasingly integrated into the synthesis of complex molecules like this one. Researchers are exploring sustainable solvents and catalytic systems that minimize waste and energy consumption without compromising yield or purity. Such approaches align with global efforts to make pharmaceutical production more environmentally friendly while maintaining high standards of quality and efficiency.

The regulatory landscape for new drug development also plays a critical role in shaping research priorities around compounds like this one. Regulatory agencies require extensive preclinical data before approving new drugs for human use, including detailed information on safety profiles and pharmacokinetics. This stringent process ensures that only compounds with proven efficacy and minimal side effects reach patients but also drives innovation by setting high benchmarks for drug candidates.

In conclusion, the compound with CAS number 1281124-76-2 represents an exciting avenue for pharmaceutical research due to its complex structure and potential biological activities. Its systematic name,(2S)-N-{[4-(3-fluorophenyl)oxan-4-yl]methyl}-1-(prop-2-yn-1-yl)pyrrolidine-2-carboxamide, underscores its sophisticated design aimed at interacting with biological targets in novel ways. As research continues to uncover new applications for this molecule within various therapeutic areas,it is likelyto remainatthe forefrontofmedicinalchemistryinnovation.